Cas no 329020-79-3 (3-Amino-4-(cyclohexylamino)benzoic acid)

• Product Name: 3-Amino-4-(cyclohexylamino)benzoic acid
• CAS No: 329020-79-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• MDL: MFCD01156577
• CID: 2946871
• PubChem ID: 789800
• Update Time: 2025-04-21

3-Amino-4-(cyclohexylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyclohexylamino-benzoic acid
• 3-amino-4-(cyclohexylamino)benzoic acid
• Cambridge id 7117292
• Oprea1_055272
• Oprea1_464755
• SBB027504
• ST50004933
• CHEMBL3781698
• AKOS000301570
• SB81038
• DB-112466
• 329020-79-3
• CS-0271636
• EN300-1116064
• SCHEMBL2027612
• 3-amino-4-(cyclohexylamino)benzoicacid
• 3-Amino-4-(cyclohexylamino)benzoic acid

• MDL： MFCD01156577
• Inchi： 1S/C13H18N2O2/c14-11-8-9(13(16)17)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5,14H2,(H,16,17)
• InChI Key： UKGXJCYVYQRBSB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)NC1CCCCC1)=O

Computed Properties

• Exact Mass: 234.136827821 g/mol
• Monoisotopic Mass: 234.136827821 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.4
• Molecular Weight: 234.29

3-Amino-4-(cyclohexylamino)benzoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives